Desmethyl-8-bromo Dragonfly-d4 Hydrochloride
Overview
Description
Desmethyl-8-bromo Dragonfly-d4 Hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C12H15BrClNO2 and its molecular weight is 324.635. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Desmethyl-8-bromo Dragonfly-d4 Hydrochloride involves the bromination of 1-(8-bromo-2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b']difuran-4-yl)propan-2-amine followed by reduction and demethylation.", "Starting Materials": [ "1-(8-bromo-2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b']difuran-4-yl)propan-2-amine", "Hydrogen gas", "Palladium on carbon", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Bromination", "- 1-(8-bromo-2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b']difuran-4-yl)propan-2-amine is reacted with bromine in anhydrous acetic acid to yield 1-(8-bromo-2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b']difuran-4-yl)propan-2-amine bromide.", "Step 2: Reduction", "- The bromide is dissolved in methanol and hydrogen gas is bubbled through the solution in the presence of palladium on carbon catalyst to reduce the double bond in the difuran ring.", "Step 3: Demethylation", "- The resulting product is then treated with sodium borohydride in methanol to reduce the imine group to an amine, followed by acid-catalyzed demethylation to yield Desmethyl-8-bromo Dragonfly-d4 Hydrochloride." ] } | |
CAS No. |
1346601-07-7 |
Molecular Formula |
C12H15BrClNO2 |
Molecular Weight |
324.635 |
IUPAC Name |
2-(4-bromo-2,3,6,7-tetrahydrofuro[2,3-f][1]benzofuran-8-yl)-1,1,2,2-tetradeuterioethanamine;hydrochloride |
InChI |
InChI=1S/C12H14BrNO2.ClH/c13-10-9-3-6-15-11(9)7(1-4-14)8-2-5-16-12(8)10;/h1-6,14H2;1H/i1D2,4D2; |
InChI Key |
XHRNOQRXDGETTA-MTUADBJDSA-N |
SMILES |
C1COC2=C(C3=C(C(=C21)CCN)OCC3)Br.Cl |
Synonyms |
8-Bromo-2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b’]difuran-4-ethanamine-d4 Hydrochloride; |
Origin of Product |
United States |
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